BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Quinoline Scaffold and Its
Significance

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Bromo-8-methoxy-2-
Compound Name:

methylquinoline
CAS No.: 927800-62-2
Cat. No.: B1369538

Get Quote

Quinoline and its derivatives are foundational scaffolds in pharmaceutical chemistry,

recognized as "privileged structures” due to their wide spectrum of biological activities,
including antimalarial, anticancer, and antimicrobial properties.[1][2] The specific substitution
pattern of 4-Bromo-8-methoxy-2-methylquinoline offers a unique combination of electronic
and steric properties, making it an attractive starting point for the synthesis of novel, complex
molecules. The bromine atom at the 4-position serves as a versatile synthetic handle for
carbon-carbon and carbon-heteroatom bond formation, while the methoxy and methyl groups
modulate the molecule's solubility, reactivity, and potential for biological interactions. This guide
synthesizes available data to present a holistic profile of this valuable research chemical.

Chemical Identity and Physicochemical Properties

Precise identification and understanding of physical properties are critical for experimental
design. The key identifiers and properties of 4-Bromo-8-methoxy-2-methylquinoline are
summarized below.
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Property Value Source(s)

4-bromo-8-methoxy-2-
IUPAC Name o [3]
methylquinoline

4-Bromo-8-methoxy-2-methyl-
Synonyms quinoline; quinoline, 4-bromo- [4]

8-methoxy-2-methyl-

CAS Number 927800-62-2 [B15617]E]

Molecular Formula C11H10BINO [B415][0N 1011 1][12][13]
Molecular Weight 252.11 g/mol (415179101 [11][13]
Appearance Solid [5]

SMILES String COclceee2c(Brycc(C)ncl2 [5][11]

InChi Key WFHDYUWDRVMASE- A

UHFFFAOYSA-N

XLogP3-AA 3.3 [10]

Note: Specific experimental data for melting point and solubility are not widely reported. Based
on its structure and the properties of similar quinoline derivatives, it is expected to be a
crystalline solid with good solubility in common organic solvents like dichloromethane,
chloroform, and ethyl acetate, and poor solubility in water.[14][15][16]

Spectroscopic Profile (Predicted)

Spectroscopic analysis is essential for structure verification. While specific spectra for this
compound are not publicly available from the search results, a theoretical profile can be
predicted based on its structure. This serves as a benchmark for researchers verifying the
compound's identity post-synthesis or purchase.

e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show distinct signals corresponding to the different types of protons.
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o Aromatic Protons (3H): Three signals are expected in the aromatic region (6 = 7.0-8.5
ppm), corresponding to the protons on the quinoline core. Their specific chemical shifts
and coupling patterns will depend on the electronic influence of the bromo, methoxy, and
heterocyclic nitrogen atoms.

o Methoxy Protons (3H): A sharp singlet is predicted around 6 = 3.9-4.1 ppm.

o Methyl Protons (3H): A sharp singlet is predicted further upfield, around & = 2.5-2.7 ppm.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display 11 unique
carbon signals.

o Aromatic Carbons (9C): Signals will appear in the d = 110-160 ppm range. The carbon
bearing the bromine atom (C4) will be shifted, as will the carbons adjacent to the nitrogen
and oxygen atoms.

o Methoxy Carbon (1C): A signal is expected around 6 = 55-60 ppm.
o Methyl Carbon (1C): A signal is expected in the aliphatic region, around & = 20-25 ppm.

e MS (Mass Spectrometry): The mass spectrum provides critical information on molecular
weight and elemental composition.

o The molecular ion peak (M*) will exhibit a characteristic isotopic pattern due to the
presence of bromine. Two peaks of nearly equal intensity will appear at m/z values
corresponding to the molecule containing 7°Br and 81Br, respectively (approximately 251
and 253 m/z).[12]

» IR (Infrared Spectroscopy): The IR spectrum reveals the presence of specific functional
groups.

o

C-H stretching (aromatic): ~3050-3100 cm™1

[¢]

C-H stretching (aliphatic): ~2850-3000 cm~1

[¢]

C=C and C=N stretching (aromatic ring): ~1500-1600 cm~1

[e]

C-O stretching (methoxy ether): ~1050-1250 cm~1

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/17750596
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Chemical Reactivity
Plausible Synthetic Pathway

While a specific, documented synthesis for 4-Bromo-8-methoxy-2-methylquinoline was not
found, a logical and efficient pathway can be designed based on established quinoline
chemistry. A highly plausible approach involves the bromination of a suitable quinolinol
precursor, such as 8-Methoxy-2-methylquinolin-4-ol[17]. The hydroxyl group at the 4-position
can be converted to the target bromide using standard brominating agents.

The causality for this choice is twofold: quinolin-4-ols are readily synthesized via methods like
the Conrad-Limpach or Combes synthesis, and the conversion of the 4-hydroxy group to a 4-
bromo group is a well-established, high-yielding transformation. This avoids issues with
regioselectivity that could arise from direct bromination of the 8-methoxy-2-methylquinoline
core.

Step 1: Precursor Synthesis

e
Ethyl Acetoacetate
2-Methoxyaniline

Conrad-Limpach
Reaction

ikS—Methoxy—Z—methquuinolin—4—0|

A J/

Step 2: Bromination
POBrs or PBrs 4-Bromo-8-methoxy-2-methylquinoline

Click to download full resolution via product page

Caption: Plausible two-step synthesis of the target compound.

Core Reactivity
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The structure of 4-Bromo-8-methoxy-2-methylquinoline contains several reactive sites,
making it a versatile intermediate. Understanding these sites is key to unlocking its synthetic
potential.

o C4-Bromine Atom: This is the primary site for functionalization. The electron-withdrawing
nature of the quinoline nitrogen activates this position for nucleophilic aromatic substitution
(SnAr). More importantly, it is an ideal handle for various palladium-catalyzed cross-coupling
reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the introduction
of aryl, alkynyl, vinyl, and amino groups, respectively. This is the most common and powerful
application of such bromo-heterocycles.[18]

e Quinoline Nitrogen: The nitrogen atom is basic and can be protonated to form salts or
alkylated to form quaternary quinolinium salts. This can be used to modify the electronic
properties and solubility of the molecule.

o C2-Methyl Group: The protons on the methyl group are weakly acidic due to their position
adjacent to the C=N bond. Under strong basic conditions, this group can be deprotonated
and functionalized with various electrophiles.

e Aromatic Ring: The benzene portion of the quinoline ring can undergo electrophilic aromatic
substitution (e.g., nitration, halogenation). The directing effects of the existing methoxy group
and the fused heterocyclic ring will determine the regioselectivity of these reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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